Cas no 1893924-11-2 (2-hydroxyethane-1-sulfonyl fluoride)

• Product Name: 2-hydroxyethane-1-sulfonyl fluoride
• CAS No: 1893924-11-2
• MF: C₂H₅FO₃S
• MW: 128.122703313828
• CID: 4627475
• PubChem ID: 17805006
• Update Time: 2025-11-01

2-hydroxyethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl fluoride, 2-hydroxy-
• 2-hydroxyethane-1-sulfonyl fluoride

• Inchi： 1S/C2H5FO3S/c3-7(5,6)2-1-4/h4H,1-2H2
• InChI Key： YMURXKSLXJLVBS-UHFFFAOYSA-N
• SMILES： C(S(F)(=O)=O)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl fluorides

Additional information on 2-hydroxyethane-1-sulfonyl fluoride

Introduction to 2-hydroxyethane-1-sulfonyl fluoride (CAS No. 1893924-11-2)

2-hydroxyethane-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 1893924-11-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the sulfonyl fluoride class, which is known for its versatile reactivity and utility in synthetic chemistry. The presence of both a hydroxyl group and a sulfonyl fluoride moiety makes it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 2-hydroxyethane-1-sulfonyl fluoride features a carbon backbone with a hydroxyl group (-OH) at the first position and a sulfonyl fluoride (-SO₂F) group at the second position. This unique arrangement imparts distinct chemical properties that facilitate its application in multiple synthetic pathways. The sulfonyl fluoride group is particularly noteworthy, as it can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups and the construction of complex molecular architectures.

In recent years, 2-hydroxyethane-1-sulfonyl fluoride has been explored as a key intermediate in the development of novel pharmaceutical agents. Its reactivity makes it an excellent precursor for synthesizing sulfonamides, which are widely used in medicinal chemistry due to their broad spectrum of biological activity. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticonvulsant properties, making them crucial in the treatment of various diseases.

One of the most compelling applications of 2-hydroxyethane-1-sulfonyl fluoride is in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in numerous biological processes, including viral replication and cancer progression. By inhibiting specific proteases, therapeutic agents can modulate these processes effectively. The compound’s ability to serve as a building block for protease inhibitors has been demonstrated in several recent studies, highlighting its importance in drug discovery.

Recent research has also focused on the use of 2-hydroxyethane-1-sulfonyl fluoride in the development of kinase inhibitors. Kinases are another class of enzymes that are implicated in various diseases, particularly cancer. Inhibiting kinase activity has become a major strategy in oncology drug development. The compound’s structural features allow for the design of molecules that can selectively target specific kinases, thereby minimizing side effects and improving therapeutic efficacy.

The chemical reactivity of 2-hydroxyethane-1-sulfonyl fluoride extends beyond pharmaceutical applications. It has been utilized in materials science, where its ability to form stable derivatives with various functional groups makes it useful for creating novel polymers and coatings. These materials exhibit enhanced durability and chemical resistance, making them suitable for industrial applications.

In terms of synthetic methodologies, 2-hydroxyethane-1-sulfonyl fluoride can be synthesized through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. One common approach involves the reaction of ethylene oxide with sulfur dioxide followed by fluorination. This method provides good yields and can be adapted for large-scale production. Alternative routes include the use of sulfonyl chlorides or sulfones as starting materials, which may offer improved selectivity or ease of handling.

The handling and storage of 2-hydroxyethane-1-sulfonyl fluoride require careful consideration to ensure stability and prevent degradation. The compound should be stored under inert conditions, such as nitrogen or argon atmosphere, to avoid moisture absorption and reaction with atmospheric impurities. Proper temperature control is also essential, as exposure to elevated temperatures can lead to decomposition or unwanted side reactions.

Industrial applications of 2-hydroxyethane-1-sulfonyl fluoride have been expanding rapidly due to its versatility as an intermediate. In addition to pharmaceuticals, it is being explored for use in agrochemicals, where its derivatives can serve as active ingredients in pesticides and herbicides. The ability to modify its structure allows for the creation of compounds with tailored biological activities, making it a valuable tool in crop protection strategies.

The environmental impact of using 2-hydroxyethane-1-sulfonyl fluoride must also be considered. While it offers numerous benefits in synthetic chemistry, proper disposal methods must be employed to minimize environmental contamination. Efforts are ongoing to develop greener synthetic routes that reduce waste and hazardous byproducts, ensuring sustainable use of this compound.

In conclusion,2-hydroxyethane-1-sulfonyl fluoride (CAS No. 1893924-11-2) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties make it an indispensable tool in pharmaceutical research, particularly in the development of protease inhibitors and kinase inhibitors. Additionally, its applications in materials science and agrochemicals underscore its broad utility. As research continues to uncover new uses for this compound,2-hydroxyethane-1-sulfonyl fluoride is poised to remain at the forefront of chemical innovation.